Cas no 891782-63-1 (5-{[(tert-butoxy)carbonyl]amino}pyrazine-2-carboxylic acid)

• Product Name: 5-{[(tert-butoxy)carbonyl]amino}pyrazine-2-carboxylic acid
• CAS No: 891782-63-1
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• MDL: MFCD08437666
• CID: 714471
• PubChem ID: 52903804
• Update Time: 2024-10-26

5-{[(tert-butoxy)carbonyl]amino}pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazine-2-carboxylic acid
• 5-{[(tert-Butoxy)carbonyl]amino}-pyrazine-2-carboxylic acid
• 5-Boc-amino-pyrazine-2-carboxylic acid
• 5-(tert-butoxycarbonylamino)pyrazine-2-carboxylic acid
• QC-273
• 5-{[(tert-butoxy)carbonyl]amino}pyrazine-2-carboxylic acid
• 5-[(tert-butoxycarbonyl)amino]pyrazine-2-carboxylic acid
• KM2801
• 5679AH
• AB45222
• 5-(Boc-amino)pyrazine-2-carboxylic acid
• AK141998
• ST2405985
• BB 0260
• 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pyrazinecarboxylic acid (ACI)
• 5-((tert-Butoxycarbonyl)amino)pyrazine-2-carboxylicacid
• SCHEMBL8815572
• 891782-63-1
• 5-boc-aminopyrazine-2-carboxylic acid
• Z1095350206
• DS-7471
• F2196-0038
• MFCD08437666
• AKOS015957555
• s11022
• DTXSID70680510
• SY102718
• EN300-131587
• 5-tert-Butoxycarbonylamino-pyrazine-2-carboxylic acid

• MDL： MFCD08437666
• Inchi： 1S/C10H13N3O4/c1-10(2,3)17-9(16)13-7-5-11-6(4-12-7)8(14)15/h4-5H,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： MOLNWRVQKCBISZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(NC(OC(C)(C)C)=O)=CN=1)O

Computed Properties

• Exact Mass: 239.09100
• Monoisotopic Mass: 239.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5

Experimental Properties

• Density: 1.348±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 363.2±42.0°C at 760 mmHg
• PSA: 101.41000
• LogP: 1.59480

5-{[(tert-butoxy)carbonyl]amino}pyrazine-2-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C